Cas no 95585-90-3 (Etilefrine, (S)-)

• Product Name: Etilefrine, (S)-
• CAS No: 95585-90-3
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 799615
• Update Time: 2023-08-03

Etilefrine, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[(ethylamino)methyl]-3-hydroxy-,(aS)-
• Benzenemethanol, α-[(ethylamino)methyl]-3-hydroxy-, (S)-
• 75GO5PP6NS
• Etilefrine, (S)-
• (S)-alpha-[(Ethylamino)methyl]-3-hydroxybenzenemethanol
• Benzenemethanol, alpha-((ethylamino)methyl)-3-hydroxy-, (S)-
• Benzenemethanol, alpha-((ethylamino)methyl)-3-hydroxy-, (alphaS)-

• Inchi： 1S/C10H15NO2/c1-2-11-7-10(13)8-4-3-5-9(12)6-8/h3-6,10-13H,2,7H2,1H3/t10-/m1/s1
• InChI Key： SQVIAVUSQAWMKL-SNVBAGLBSA-N
• SMILES： O[C@@H](C1C=CC=C(C=1)O)CNCC

Computed Properties

• Exact Mass: 181.11
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.5